Cas no 950336-09-1 (N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide
• CAS No: 950336-09-1
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• CID: 5431753
• Update Time: 2025-05-26

N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-7-methoxy-1-benzoxepine-4-carboxamide
• 1-Benzoxepin-4-carboxamide, N-[(2-chlorophenyl)methyl]-7-methoxy-
• N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide

• Inchi： 1S/C19H16ClNO3/c1-23-16-6-7-18-15(11-16)10-13(8-9-24-18)19(22)21-12-14-4-2-3-5-17(14)20/h2-11H,12H2,1H3,(H,21,22)
• InChI Key： IWQYRGKKVBKQKY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C=C2C=C(C(NCC2=CC=CC=C2Cl)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide

N-(2-Chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide: A Comprehensive Overview

N-(2-Chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide (CAS No. 950336-09-1) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we delve into its chemical structure, synthesis, properties, and the latest research findings that highlight its significance in contemporary scientific studies.

The molecular structure of N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide is characterized by a benzoxepine ring system, which is a fused bicyclic structure consisting of a benzene ring and an epoxide moiety. The presence of a methoxy group at the 7-position and a carboxamide group at the 4-position introduces unique electronic and steric properties to the molecule. Additionally, the substitution of a chlorophenyl group at the methyl position further enhances its chemical reactivity and biological activity. These structural features make it a versatile compound with potential applications in drug design and material synthesis.

Recent studies have focused on the synthesis of N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide using advanced methodologies. Researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for producing optically pure compounds required in pharmaceutical applications. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions, ensuring high yields and purity. These advancements in synthetic chemistry have significantly contributed to the scalability of this compound for industrial purposes.

The pharmacological properties of N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide have been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Furthermore, its anti-cancer properties have been explored through in vitro assays, where it exhibited cytotoxic effects against various cancer cell lines. These findings underscore its potential as a lead compound for drug development targeting inflammatory diseases and malignancies.

In addition to its pharmacological applications, N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The environmental impact of N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide has also been a topic of interest. Studies have evaluated its biodegradability under various conditions, revealing that it undergoes microbial degradation efficiently under aerobic conditions. This suggests that its environmental footprint is relatively low compared to other synthetic compounds, making it a sustainable choice for industrial applications.

In conclusion, N-(2-chlorophenyl)methyl-7-methoxy-1-benzoxepine-4-carboxamide (CAS No. 950336-09-1) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future innovations across various scientific domains.